Cas no 1001055-67-9 (Methyl 4-cyano-3,5-dimethylbenzoate)

Methyl 4-cyano-3,5-dimethylbenzoate structure
1001055-67-9 structure
Product Name:Methyl 4-cyano-3,5-dimethylbenzoate
CAS No:1001055-67-9
MF:C11H11NO2
MW:189.210542917252
CID:1032779
PubChem ID:71463999
Update Time:2025-04-20

Methyl 4-cyano-3,5-dimethylbenzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 4-cyano-3,5-dimethylbenzoate
    • 4-CYANO-3,5-DIMETHYL-BENZOIC ACID METHYL ESTER
    • 1001055-67-9
    • Methyl4-cyano-3,5-dimethylbenzoate
    • BQB05567
    • DTXSID00855830
    • DB-209358
    • MDL: MFCD14706413
    • Inchi: 1S/C11H11NO2/c1-7-4-9(11(13)14-3)5-8(2)10(7)6-12/h4-5H,1-3H3
    • InChI Key: NBYYSQWCZUFTBE-UHFFFAOYSA-N
    • SMILES: O(C)C(C1C=C(C)C(C#N)=C(C)C=1)=O

Computed Properties

  • Exact Mass: 189.078978594g/mol
  • Monoisotopic Mass: 189.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 50.1Ų

Methyl 4-cyano-3,5-dimethylbenzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A015011109-250mg
Methyl 4-cyano-3,5-dimethylbenzoate
1001055-67-9 97%
250mg
$494.40 2023-09-04
Alichem
A015011109-500mg
Methyl 4-cyano-3,5-dimethylbenzoate
1001055-67-9 97%
500mg
$806.85 2023-09-04
Alichem
A015011109-1g
Methyl 4-cyano-3,5-dimethylbenzoate
1001055-67-9 97%
1g
$1564.50 2023-09-04
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